Cas no 946776-90-5 (2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine)

• Product Name: 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine
• CAS No: 946776-90-5
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 6278723
• PubChem ID: 17605009
• Update Time: 2025-05-23

2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine
• CS-0286555
• AKOS009040561
• EN300-1707835
• 946776-90-5
• 2-{5-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethan-1-amine
• 2-(5-((4-Chlorophenoxy)methyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine

• Inchi： 1S/C11H12ClN3O2/c12-8-1-3-9(4-2-8)16-7-11-14-10(5-6-13)15-17-11/h1-4H,5-7,13H2
• InChI Key： KVKAVHHZGHXOIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NC(CCN)=NO1

Computed Properties

• Exact Mass: 253.0618043g/mol
• Monoisotopic Mass: 253.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine

Compound CAS No. 946776-90-5: 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine

The compound CAS No. 946776-90-5, also known as 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine, is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with significant importance in medicinal chemistry and materials science. The presence of the oxadiazole ring, along with the chlorophenoxy and amine functionalities, makes this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of oxadiazole derivatives in drug discovery. The oxadiazole ring is known for its ability to act as a bioisostere, providing structural diversity while maintaining pharmacokinetic properties. In the case of CAS No. 946776-90-5, the substitution pattern at the oxadiazole ring—specifically the chlorophenoxy group at position 5 and the ethanamine group at position 3—contributes to its unique chemical properties. These features make it a valuable molecule for exploring interactions with biological targets such as enzymes and receptors.

The chlorophenoxy group in this compound introduces electron-withdrawing effects, which can enhance the stability of the molecule and influence its reactivity. This functional group is also known to play a role in modulating pharmacokinetic properties such as solubility and permeability. The combination of this group with the oxadiazole ring creates a molecule with potential applications in anti-inflammatory, antitumor, and antimicrobial therapies.

In terms of synthesis, CAS No. 946776-90-5 can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These advancements highlight the importance of green chemistry principles in modern organic synthesis.

Recent computational studies have provided insights into the electronic structure and reactivity of CAS No. 946776-90-5. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation due to the oxadiazole ring and chlorophenoxy substituent. This conjugation enhances its ability to act as an electron acceptor, making it suitable for applications in organic electronics.

In materials science, oxadiazole-containing compounds like CAS No. 946776-90-5 have shown promise as components in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The molecule's ability to undergo charge transfer interactions makes it a potential candidate for improving device efficiency and stability.

The environmental impact of CAS No. 946776-90 has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles under various conditions. These investigations are crucial for ensuring that any industrial or therapeutic applications of this compound are environmentally sustainable.

In conclusion, CAS No. 946776-{5-(4-chlorophenoxy)methyl}-1H-[1,2,4]oxadiazolium chloride is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and computational methods, positions it as a valuable tool for future research and development.